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Compound of Interest

Compound Name: PF-AKT400

Cat. No.: B1683966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-AKT400 is a potent and selective ATP-competitive inhibitor of the AKT (Protein Kinase B)

signaling pathway, a critical regulator of cell survival, proliferation, and metabolism. Accurate

and consistent preparation of stock solutions is paramount for reliable experimental results in

preclinical research and drug development. This document provides a detailed protocol for the

preparation, storage, and handling of PF-AKT400 stock solutions using dimethyl sulfoxide

(DMSO) as the solvent.

Chemical Properties of PF-AKT400
A thorough understanding of the physicochemical properties of PF-AKT400 is essential for

accurate stock solution preparation.

Property Value Reference

Molecular Weight 400.43 g/mol [1][2]

CAS Number 1004990-28-6 [1][3]

Solubility in DMSO 10 mM [4][5]

Appearance Solid [2]
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Materials and Equipment
PF-AKT400 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Experimental Protocol: Preparing a 10 mM PF-
AKT400 Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of PF-AKT400 in DMSO.

4.1. Calculation

To prepare a 10 mM stock solution, the required mass of PF-AKT400 can be calculated using

the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 400.43 g/mol x 1000 mg/g = 4.0043 mg

4.2. Step-by-Step Procedure
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Pre-weighing Preparation: Before handling PF-AKT400, ensure all necessary PPE is worn.

Allow the vial of PF-AKT400 powder to equilibrate to room temperature before opening to

prevent condensation of moisture, which can affect the compound's stability.

Weighing PF-AKT400: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated

analytical balance. Carefully weigh out the calculated amount of PF-AKT400 powder (e.g.,

4.0043 mg for 1 mL of 10 mM solution) and record the exact weight.

Adding DMSO: Using a calibrated micropipette, add the calculated volume of high-purity

DMSO to the vial containing the PF-AKT400 powder.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Visually inspect the solution against a light source to ensure there are no visible

particulates.

Optional Sonication: If the compound does not readily dissolve, sonicate the vial in a water

bath for short intervals until the solution is clear. Avoid excessive heating during sonication.

Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,

date of preparation, and your initials.

4.3. Storage and Stability

Short-term Storage: For immediate use, the stock solution can be stored at 4°C for a few

days.

Long-term Storage: For long-term storage, it is recommended to aliquot the stock solution

into smaller, single-use volumes and store at -20°C or -80°C. This minimizes the number of

freeze-thaw cycles, which can degrade the compound.

Stability: While specific stability data for PF-AKT400 in DMSO is not readily available, it is a

common practice for small molecule inhibitors to be stable for at least 6 months when stored

properly at -20°C or -80°C. Avoid repeated exposure to light.

Safety Precautions
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A specific Material Safety Data Sheet (MSDS) for PF-AKT400 was not identified during the

literature search. Therefore, it is crucial to handle this compound with care, adhering to

standard laboratory safety practices for handling potentially hazardous chemicals.

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of the powder.

Avoid contact with skin and eyes. In case of contact, rinse the affected area thoroughly with

water and seek medical attention if irritation persists.

Dispose of waste according to your institution's chemical waste disposal guidelines.

Visualizations
Diagram 1: Experimental Workflow for PF-AKT400 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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